Exchange chemistry of tBu3P(CO2)B(C6F5)2Cl†

Dalton Transactions Pub Date: 2012-02-27 DOI: 10.1039/C2DT30206C

Abstract

Halide exchange from the species tBu3P(CO2)B(C6F5)2Cl 1 with Me3SiOSO2CF3 gave tBu3P(CO2)B(C6F5)2(OSO2CF3) 2. Similarly, Lewis acid exchange occurs in reactions of 1 with Al(C6F5)3 and [Cp2TiMe][B(C6F5)4] affording the products, tBu3P(CO2)Al(C6F5)33 and [tBu3P(CO2)TiCp2Cl][B(C6F5)4] 4.

Graphical abstract: Exchange chemistry of tBu3P(CO2)B(C6F5)2Cl
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